Cas no 914980-70-4 (Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 914980-70-4
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5654279
• PubChem ID: 59367649
• Update Time: 2025-10-30

Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8244150
• EN300-27783211
• ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate
• 914980-70-4
• Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C10H14N4O2/c1-2-16-9(15)7-3-12-10(13-4-7)14-5-8(11)6-14/h3-4,8H,2,5-6,11H2,1H3
• InChI Key： OQGHIBQOBDJIDX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1)N1CC(C1)N)=O

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate

Research Brief on Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate (CAS: 914980-70-4)

Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate (CAS: 914980-70-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical structure, which allows for further functionalization and incorporation into larger pharmacophores. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound has been extensively studied for its role in the synthesis of pyrimidine derivatives, which are known for their broad-spectrum biological activities. Recent literature indicates that Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate serves as a precursor for the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. Its unique structural features, including the azetidine ring and the ester functionality, make it a valuable building block for drug discovery efforts.

One of the most notable advancements in the use of this compound is its incorporation into the synthesis of selective inhibitors for specific kinases, such as EGFR and VEGFR. These inhibitors have shown promising results in preclinical studies, demonstrating potent anti-proliferative effects against various cancer cell lines. The ability to modify the pyrimidine core and the azetidine moiety allows for fine-tuning of the pharmacological properties, enhancing both potency and selectivity.

In addition to its applications in oncology, recent research has explored the potential of Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate in other therapeutic areas, such as infectious diseases and inflammation. For instance, derivatives of this compound have been investigated as potential anti-inflammatory agents, with some showing significant inhibition of key inflammatory mediators. The versatility of this intermediate underscores its importance in modern drug discovery.

The synthesis of Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate has also been optimized in recent studies, with researchers developing more efficient and scalable routes. These improvements have facilitated its broader use in medicinal chemistry, enabling the rapid generation of diverse compound libraries for high-throughput screening. The availability of this intermediate in high purity and yield has further accelerated its adoption in both academic and industrial research settings.

Looking ahead, the continued exploration of Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate and its derivatives is expected to yield new insights into its therapeutic potential. Ongoing studies are focusing on the development of next-generation kinase inhibitors with improved pharmacokinetic profiles and reduced off-target effects. Furthermore, the integration of computational chemistry and machine learning approaches is anticipated to enhance the design and optimization of compounds derived from this intermediate.

In conclusion, Ethyl 2-(3-aminoazetidin-1-yl)pyrimidine-5-carboxylate (CAS: 914980-70-4) remains a critical building block in the field of medicinal chemistry, with its applications spanning multiple therapeutic areas. The latest research underscores its versatility and potential, paving the way for the development of novel and effective therapeutic agents. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.